Eicosyl Acetate (CAS No. 822-24-2): A Technical Guide for Researchers and Drug Development Professionals
Eicosyl Acetate (CAS No. 822-24-2): A Technical Guide for Researchers and Drug Development Professionals
Introduction: Eicosyl acetate (B1210297) (CH₃COOC₂₀H₄₁), also known as arachidyl acetate, is the ester of eicosanol (B47690) (a 20-carbon saturated fatty alcohol) and acetic acid. Its long alkyl chain imparts significant lipophilicity, making it a compound of interest in various fields, including materials science, cosmetics, and as a potential component in pharmaceutical formulations. This technical guide provides an in-depth overview of its physicochemical properties, a detailed synthesis protocol, and a representative experimental workflow for its application in analytical chemistry, specifically as an internal standard in gas chromatography-mass spectrometry (GC-MS) analysis.
Physicochemical Properties of Eicosyl Acetate
A summary of the key physicochemical properties of eicosyl acetate is presented in Table 1. This data is crucial for understanding its behavior in various experimental and formulation contexts.
| Property | Value | Source |
| CAS Number | 822-24-2 | [1] |
| Molecular Formula | C₂₂H₄₄O₂ | [1] |
| Molecular Weight | 340.58 g/mol | [1] |
| Appearance | White to yellow solid | - |
| Melting Point | Not available | - |
| Boiling Point | Not available | - |
| Density | Not available | - |
| Solubility | Insoluble in water; Soluble in organic solvents | - |
| IUPAC Name | Icosyl acetate | [2] |
| Synonyms | Arachidyl acetate, 1-Eicosanol acetate | [2] |
Synthesis of Eicosyl Acetate via Enzymatic Transesterification
The synthesis of long-chain alkyl acetates can be efficiently and selectively achieved through enzymatic transesterification. This method offers advantages over traditional chemical synthesis, including milder reaction conditions and reduced by-product formation. The following protocol is adapted from the synthesis of similar long-chain esters and is suitable for producing eicosyl acetate.[3][4][5]
Experimental Protocol: Enzymatic Synthesis of Eicosyl Acetate
Materials:
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Eicosanol (Substrate)
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Vinyl acetate (Acyl donor and solvent)
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Immobilized Lipase (B570770) (e.g., Novozym 435, Lipozyme TL IM)
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n-Hexane (for purification)
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Anhydrous sodium sulfate
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Silica (B1680970) gel for column chromatography
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Solvents for chromatography (e.g., hexane (B92381)/ethyl acetate mixtures)
Procedure:
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Reaction Setup: In a clean, dry round-bottom flask, dissolve eicosanol (1 equivalent) in an excess of vinyl acetate (e.g., 5-10 equivalents). The vinyl acetate serves as both the acyl donor and the solvent.
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Enzyme Addition: Add the immobilized lipase to the reaction mixture. The typical enzyme loading is 5-10% (w/w) of the substrates.
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Reaction Conditions: The reaction mixture is incubated in a temperature-controlled shaker or stirred at a constant temperature, typically between 40-60°C. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small aliquots at regular intervals.
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Reaction Work-up: Upon completion of the reaction (as indicated by the consumption of eicosanol), the enzyme is removed by filtration. The excess vinyl acetate is then removed under reduced pressure using a rotary evaporator.
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Purification: The crude product is redissolved in a minimal amount of a non-polar solvent like n-hexane and washed with a saturated sodium bicarbonate solution to remove any acetic acid formed, followed by a wash with brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.
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Chromatography: The resulting crude eicosyl acetate is purified by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.
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Characterization: The purity and identity of the final product can be confirmed by GC-MS, ¹H NMR, and ¹³C NMR spectroscopy.
Diagram 1: Synthesis and Purification Workflow for Eicosyl Acetate
Application as an Internal Standard in GC-MS Analysis
Due to its high molecular weight and chemical stability, eicosyl acetate is a suitable candidate for use as an internal standard in the quantitative analysis of other long-chain fatty acid esters in complex biological matrices.[6][7] An internal standard is a compound of known concentration added to a sample to correct for variations in sample preparation and instrument response.
Experimental Workflow: Quantification of a Long-Chain Fatty Acid Methyl Ester (LCFAME) using Eicosyl Acetate as an Internal Standard
This workflow describes the quantification of a hypothetical long-chain fatty acid methyl ester (e.g., methyl stearate) in a lipid extract from a biological sample.
Materials and Reagents:
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Biological sample (e.g., plasma, tissue homogenate)
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Eicosyl acetate (Internal Standard) solution of known concentration
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Methyl stearate (B1226849) (Analyte) standard solutions for calibration curve
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Solvents for lipid extraction (e.g., chloroform:methanol mixture)
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Derivatization agent (if necessary for the analyte)
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GC-MS system with an appropriate column (e.g., non-polar capillary column)
Procedure:
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Sample Preparation:
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A known volume or weight of the biological sample is taken.
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A precise volume of the eicosyl acetate internal standard solution is added to the sample.
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Lipids are extracted from the sample using a standard protocol (e.g., Folch or Bligh-Dyer extraction).
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The organic phase containing the lipids is collected and the solvent is evaporated.
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The lipid residue is reconstituted in a suitable solvent for GC-MS analysis.
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Calibration Curve Preparation:
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A series of calibration standards are prepared containing known concentrations of the analyte (methyl stearate) and a constant concentration of the internal standard (eicosyl acetate).
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GC-MS Analysis:
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The prepared sample and calibration standards are injected into the GC-MS system.
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The gas chromatograph separates the components of the mixture based on their volatility and interaction with the stationary phase.
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The mass spectrometer detects and quantifies the analyte and the internal standard based on their specific mass-to-charge ratios.
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Data Analysis:
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The peak areas of the analyte (methyl stearate) and the internal standard (eicosyl acetate) are determined from the chromatograms.
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A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards.
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The concentration of the analyte in the biological sample is calculated from the calibration curve using the peak area ratio of the analyte to the internal standard in the sample.
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References
- 1. Eicosyl acetate [webbook.nist.gov]
- 2. Acetic acid, C>19-alkyl esters | C22H44O2 | CID 110347 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Enzymatic Synthesis of Eugenyl Acetate from Essential Oil of Clove Using Lipases in Liquid Formulation as Biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
- 5. scielo.br [scielo.br]
- 6. Utilization of internal standard response factors to estimate the concentration of organic compounds leached from pharmaceutical packaging systems and application of such estimated concentrations to safety assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
